UROBILINOGEN
UROBILINOGEN
Urobilinogen is a member of the class of bilanes that is a colourless product formed in the intestine by the reduction of bilirubin. It has a role as a human metabolite.
Mesobilirubinogen, also known as urobilinogen, belongs to the class of organic compounds known as bilirubins. These are organic compounds containing a dicarboxylic acyclic tetrapyrrole derivative. Mesobilirubinogen is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, mesobilirubinogen is primarily located in the membrane (predicted from logP).
A colorless compound formed in the intestines by the reduction of bilirubin. Some is excreted in the feces where it is oxidized to urobilin. Some is reabsorbed and re-excreted in the bile as bilirubin. At times, it is re-excreted in the urine, where it may be later oxidized to urobilin.
Mesobilirubinogen, also known as urobilinogen, belongs to the class of organic compounds known as bilirubins. These are organic compounds containing a dicarboxylic acyclic tetrapyrrole derivative. Mesobilirubinogen is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, mesobilirubinogen is primarily located in the membrane (predicted from logP).
A colorless compound formed in the intestines by the reduction of bilirubin. Some is excreted in the feces where it is oxidized to urobilin. Some is reabsorbed and re-excreted in the bile as bilirubin. At times, it is re-excreted in the urine, where it may be later oxidized to urobilin.
Brand Name:
Vulcanchem
CAS No.:
14684-37-8
VCID:
VC0088839
InChI:
InChI=1S/C33H44N4O6/c1-7-20-19(6)32(42)37-27(20)14-25-18(5)23(10-12-31(40)41)29(35-25)15-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26/h26-27,34-35H,7-15H2,1-6H3,(H,36,43)(H,37,42)(H,38,39)(H,40,41)
SMILES:
CCC1=C(C(=O)NC1CC2=C(C(=C(N2)CC3=C(C(=C(N3)CC4C(=C(C(=O)N4)CC)C)C)CCC(=O)O)CCC(=O)O)C)C
Molecular Formula:
C33H44N4O6
Molecular Weight:
592.7 g/mol
UROBILINOGEN
CAS No.: 14684-37-8
Main Products
VCID: VC0088839
Molecular Formula: C33H44N4O6
Molecular Weight: 592.7 g/mol
| CAS No. | 14684-37-8 |
|---|---|
| Product Name | UROBILINOGEN |
| Molecular Formula | C33H44N4O6 |
| Molecular Weight | 592.7 g/mol |
| IUPAC Name | 3-[2-[[3-(2-carboxyethyl)-5-[(3-ethyl-4-methyl-5-oxo-1,2-dihydropyrrol-2-yl)methyl]-4-methyl-1H-pyrrol-2-yl]methyl]-5-[(4-ethyl-3-methyl-5-oxo-1,2-dihydropyrrol-2-yl)methyl]-4-methyl-1H-pyrrol-3-yl]propanoic acid |
| Standard InChI | InChI=1S/C33H44N4O6/c1-7-20-19(6)32(42)37-27(20)14-25-18(5)23(10-12-31(40)41)29(35-25)15-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26/h26-27,34-35H,7-15H2,1-6H3,(H,36,43)(H,37,42)(H,38,39)(H,40,41) |
| Standard InChIKey | OBHRVMZSZIDDEK-UHFFFAOYSA-N |
| SMILES | CCC1=C(C(=O)NC1CC2=C(C(=C(N2)CC3=C(C(=C(N3)CC4C(=C(C(=O)N4)CC)C)C)CCC(=O)O)CCC(=O)O)C)C |
| Canonical SMILES | CCC1=C(C(=O)NC1CC2=C(C(=C(N2)CC3=C(C(=C(N3)CC4C(=C(C(=O)N4)CC)C)C)CCC(=O)O)CCC(=O)O)C)C |
| Appearance | A solution |
| Physical Description | Solid |
| Description | Urobilinogen is a member of the class of bilanes that is a colourless product formed in the intestine by the reduction of bilirubin. It has a role as a human metabolite. Mesobilirubinogen, also known as urobilinogen, belongs to the class of organic compounds known as bilirubins. These are organic compounds containing a dicarboxylic acyclic tetrapyrrole derivative. Mesobilirubinogen is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, mesobilirubinogen is primarily located in the membrane (predicted from logP). A colorless compound formed in the intestines by the reduction of bilirubin. Some is excreted in the feces where it is oxidized to urobilin. Some is reabsorbed and re-excreted in the bile as bilirubin. At times, it is re-excreted in the urine, where it may be later oxidized to urobilin. |
| Synonyms | (9CI)-2,17-diethyl-1,4,5,10,15,16,19,22,23,24-decahydro-3,7,13,18-tetramethyl-1,19-dioxo-21H-biline-8,12-dipropanoic acid |
| PubChem Compound | 26818 |
| Last Modified | Dec 23 2021 |
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